Cas no 2098121-46-9 (5-(Indolin-1-ylsulfonyl)thiazol-2-amine)

• Product Name: 5-(Indolin-1-ylsulfonyl)thiazol-2-amine
• CAS No: 2098121-46-9
• MF: C₁₁H₁₁N₃O₂S₂
• MW: 281.353939294815
• CID: 5728992
• PubChem ID: 91812345
• Update Time: 2025-11-03

5-(Indolin-1-ylsulfonyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(indolin-1-ylsulfonyl)thiazol-2-amine
• AKOS026718354
• F2158-2003
• 2098121-46-9
• 2-Thiazolamine, 5-[(2,3-dihydro-1H-indol-1-yl)sulfonyl]-
• 5-(Indolin-1-ylsulfonyl)thiazol-2-amine

• Inchi： 1S/C11H11N3O2S2/c12-11-13-7-10(17-11)18(15,16)14-6-5-8-3-1-2-4-9(8)14/h1-4,7H,5-6H2,(H2,12,13)
• InChI Key： BHJZGHBTESXOPE-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(N)S1)(N1C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 281.02926895g/mol
• Monoisotopic Mass: 281.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.547±0.06 g/cm3(Predicted)
• Boiling Point: 506.5±52.0 °C(Predicted)
• pka: 1.91±0.10(Predicted)

Additional information on 5-(Indolin-1-ylsulfonyl)thiazol-2-amine

5-(Indolin-1-ylsulfonyl)thiazol-2-amine: A Comprehensive Overview

5-(Indolin-1-ylsulfonyl)thiazol-2-amine is a compound with the CAS number 2098121-46-9, which has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, combining a thiazole ring with an indoline sulfonyl group, making it a promising candidate for various applications in drug discovery and material science. Recent advancements in synthetic methodologies and biological evaluations have further highlighted its potential as a versatile building block in medicinal chemistry.

The synthesis of 5-(Indolin-1-ylsulfonyl)thiazol-2-amine involves a multi-step process that typically begins with the preparation of the indoline sulfonyl group. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the yield and purity of this compound. The use of environmentally friendly reagents and solvent systems has also been explored to align with green chemistry principles, reflecting the growing emphasis on sustainability in modern chemical research.

One of the most intriguing aspects of 5-(Indolin-1-ylsulfonyl)thiazol-2-amine is its biological activity. Recent studies have demonstrated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The compound's ability to modulate these enzymes suggests it could serve as a lead molecule for developing novel therapeutic agents. Additionally, its structural flexibility allows for further functionalization, enabling researchers to explore its potential in other therapeutic areas, including cancer and inflammation.

The structural elucidation of 5-(Indolin-1-ylsulfonyl)thiazol-2-amine has been achieved through advanced analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its conformational preferences and intermolecular interactions, which are crucial for understanding its pharmacokinetic properties. Computational modeling has also played a pivotal role in predicting the compound's behavior in biological systems, aiding in the design of more effective derivatives.

In terms of applications, 5-(Indolin-1-ylsulfonyl)thiazol-2-amine has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Furthermore, its electronic properties make it a candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). These diverse applications underscore the compound's versatility and highlight its importance in contemporary research.

Despite its potential, challenges remain in fully harnessing the capabilities of 5-(Indolin-1-yLsulfonyl)thiazol-2-amine. Issues such as scalability of synthesis and optimization of bioavailability require further investigation. Collaborative efforts between chemists, biologists, and engineers are essential to overcome these hurdles and translate laboratory findings into real-world applications.

In conclusion, 5-(Indolin-1-yLsulfonyl)thiazol--2-amine represents a fascinating example of how innovative synthetic strategies and interdisciplinary research can lead to groundbreaking discoveries. As our understanding of this compound continues to evolve, it holds the promise of making significant contributions to both medicine and materials science.